Cas no 2229313-25-9 (2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine)

• Product Name: 2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine
• CAS No: 2229313-25-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6583692
• PubChem ID: 165678028
• Update Time: 2025-05-24

2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine
• 2229313-25-9
• [2-(3,5-dimethoxypyridin-4-yl)cyclopropyl]methanamine
• EN300-1824445

• Inchi： 1S/C11H16N2O2/c1-14-9-5-13-6-10(15-2)11(9)8-3-7(8)4-12/h5-8H,3-4,12H2,1-2H3
• InChI Key： TYIKIOORJSEZFN-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C1CC1CN)OC

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine

2-(3,5-Dimethoxypyridin-4-yl)cyclopropylmethanamine: A Comprehensive Overview

The compound 2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine (CAS No. 2229313-25-9) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with methoxy groups at positions 3 and 5, and a cyclopropylmethanamine moiety attached at position 4 of the pyridine ring. The combination of these structural elements gives rise to a molecule with intriguing chemical properties and promising applications.

Recent studies have highlighted the importance of cyclopropylmethanamine derivatives in drug discovery. The cyclopropane ring is known for its strain energy, which can be harnessed to induce specific reactivity in chemical reactions. Additionally, the presence of the pyridine ring with methoxy substituents introduces electronic effects that can modulate the overall reactivity and bioavailability of the compound. These features make 2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine a valuable compound for exploring novel therapeutic agents.

The synthesis of 2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine involves a series of well-established organic reactions. The starting material is typically a substituted pyridine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the cyclopropylmethanamine group. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One of the most exciting aspects of this compound is its potential in medicinal chemistry. The pyridin-4-yl group is known to exhibit interesting pharmacokinetic properties, while the cyclopropylmethanamine moiety can act as a bioisostere for other amine-containing drugs. Recent research has focused on evaluating the compound's ability to inhibit specific enzymes or receptors, which could lead to its use in treating various diseases such as cancer or neurodegenerative disorders.

In addition to its medicinal applications, 2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine has shown promise in materials science. The molecule's unique electronic structure makes it a candidate for use in organic electronics or as a building block for advanced materials. Researchers are currently exploring its potential as an active component in organic light-emitting diodes (OLEDs) or as a precursor for self-assembling monolayers.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 306 g/mol, and it exists as a crystalline solid under standard conditions. The compound has a melting point of around 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the synthesis and handling of 2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine must adhere to strict safety protocols. While the compound itself is not classified as hazardous under normal conditions, its synthesis involves the use of reactive intermediates that require careful handling. Researchers are actively exploring greener synthetic routes to minimize waste and reduce the environmental footprint associated with its production.

In conclusion, 2-(3,5-dimethoxypyridin-4-yl)cyclopropylmethanamine (CAS No. 2229313-25-9) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure, combined with recent advances in synthetic methods and medicinal research, positions it as a valuable tool for future innovations in these fields.